Cas no 91458-04-7 (Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-)
91458-04-7 structure
Product Name:Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-
CAS No:91458-04-7
MF:C16H24N2O2
MW:276.373964309692
CID:809977
PubChem ID:3021828
Update Time:2025-04-19
Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-
- 1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methylcyclohexane
- DTXSID90919713
- 91458-04-7
- 1-Isocyanato-4-((4-isocyanatocyclohexyl)methyl)-2-methylcyclohexane
- NS00064455
- SCHEMBL10507925
- EINECS 293-836-2
-
- Inchi: 1S/C16H24N2O2/c1-12-8-14(4-7-16(12)18-11-20)9-13-2-5-15(6-3-13)17-10-19/h12-16H,2-9H2,1H3
- InChI Key: GJODKDBGLQHWKX-UHFFFAOYSA-N
- SMILES: O=C=NC1CCC(CC1C)CC1CCC(CC1)N=C=O
Computed Properties
- Exact Mass: 276.184
- Monoisotopic Mass: 276.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.16
- Boiling Point: 371.7°Cat760mmHg
- Flash Point: 153.3°C
- Refractive Index: 1.581
Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
91458-04-7 (Cyclohexane,1-isocyanato-4-[(4-isocyanatocyclohexyl)methyl]-2-methyl-) Related Products
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